(1R,2S)-3,4,5,6-tetrachlorocyclohexa-3,5-diene-1,2-diol
Description
(1R,2S)-3,4,5,6-tetrachlorocyclohexa-3,5-diene-1,2-diol is a cyclohexadienediol in which the two hydroxy groups are ortho and cis to one another, with chlorine atoms on each of the other four ring carbons. It is a cyclohexadienediol and an organochlorine compound. It derives from a 1,2,3,4-tetrachlorobenzene.
Properties
Molecular Formula |
C6H4Cl4O2 |
|---|---|
Molecular Weight |
249.9 g/mol |
IUPAC Name |
(1R,2S)-3,4,5,6-tetrachlorocyclohexa-3,5-diene-1,2-diol |
InChI |
InChI=1S/C6H4Cl4O2/c7-1-2(8)4(10)6(12)5(11)3(1)9/h5-6,11-12H/t5-,6+ |
InChI Key |
QMPJUPQCSWMOMB-OLQVQODUSA-N |
SMILES |
C1(C(C(=C(C(=C1Cl)Cl)Cl)Cl)O)O |
Isomeric SMILES |
[C@H]1([C@@H](C(=C(C(=C1Cl)Cl)Cl)Cl)O)O |
Canonical SMILES |
C1(C(C(=C(C(=C1Cl)Cl)Cl)Cl)O)O |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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